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Abstract

G protein-coupled receptor 110 (GPR110), also known as Adhesion G protein-coupled receptor
F1 (ADGRF1), is a critical regulator of neuronal development.[1][2] This orphan receptor has
been deorphanized as the functional target for N-docosahexaenoylethanolamine
(synaptamide), a metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA).[1][2]
Activation of GPR110 by synaptamide initiates a signaling cascade that potently promotes
neurogenesis, neurite outgrowth, and synaptogenesis.[1][2][3] This technical guide provides an
in-depth overview of the GPR110 signaling cascade, presenting key quantitative data, detailed
experimental protocols, and visual diagrams of the underlying molecular mechanisms.

The GPR110 Signaling Cascade

GPR110 is highly expressed in the fetal brain, with expression levels decreasing after birth.[1]
[2] Its activation by synaptamide primarily stimulates the Gas-protein, leading to the activation
of adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine
monophosphate (CAMP).[4][5] This elevation in cAMP activates Protein Kinase A (PKA), which
in turn phosphorylates and activates the CAMP response element-binding protein (CREB).[6]
Phosphorylated CREB then translocates to the nucleus to regulate the transcription of genes
involved in neuronal growth and plasticity.[6] While the Gas/cAMP/PKA pathway is the principal
signaling axis, evidence also suggests potential coupling of GPR110 to Gq, Gi, and G12/13
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proteins.[7][8] Furthermore, GPR110 has been shown to interact with the tight junction protein
occludin, implicating it in the integrity of the blood-brain barrier.[4]

Signaling Pathway Diagram
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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